(3S,8S,9S,10R,13R,14S,17R)-17-((R)-4-((R)-3,3-Dimethyloxiran-2-yl)butan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol

• IUPAC Name: (3S,8S,9S,10R,13R,14S,17R)-17-[(2R)-4-[(2R)-3,3-dimethyloxiran-2-yl]butan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C27H44O2/c1-17(6-11-24-25(2,3)29-24)21-9-10-22-20-8-7-18-16-19(28)12-14-26(18,4)23(20)13-15-27(21,22)5/h7,17,19-24,28H,6,8-16H2,1-5H3/t17-,19+,20+,21-,22+,23+,24-,26+,27-/m1/s1
• InChI Key: OSENKJZWYQXHBN-PJXSLZQESA-N
• Canonical SMILES: CC(CCC1C(O1)(C)C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C
• Isomeric SMILES: C[C@H](CC[C@@H]1C(O1)(C)C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C
• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol

Description

(3S,8S,9S,10R,13R,14S,17R)-17-[(2R)-4-[(2R)-3,3-dimethyloxiran-2-yl]butan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol is a natural product found in Rissoella verruculosa with data available.

Scientific Research Applications

Structural and Conformational Studies

• Research by Ketuly et al. (2010) and Zhou et al. (2015) on similar compounds demonstrates the significance of studying the crystal structures and conformational behaviors of these compounds, which are crucial for understanding their interaction with biological molecules and potential applications in drug design (Ketuly et al., 2010); (Zhou et al., 2015).

Bioactive Properties

• Shaheen et al. (2014) explored the antimicrobial and antitumor activities of compounds related to this molecule, demonstrating their potential in therapeutic applications (Shaheen et al., 2014).
• The study by Skariyachan et al. (2011) indicates the utility of such compounds in computer-aided screening for novel therapeutics, specifically targeting MRSA infections, highlighting their potential in addressing antibiotic resistance (Skariyachan et al., 2011).

Molecular Docking and Synthesis

• Research by Thangaraj et al. (2018) on bioactive compounds isolated from marine organisms, including compounds structurally similar to the title compound, underscores the importance of molecular docking studies in identifying potential drug candidates (Thangaraj et al., 2018).
• Ansari et al. (2022) demonstrated the synthesis and spectroscopic characterization of a gallic acid-cholesterol conjugate related to the compound of interest, emphasizing the role of quantum chemical calculations in understanding molecular reactivity and interactions (Ansari et al., 2022).

Potential Therapeutic Applications

• Maharjan et al. (2011) investigated a derivative of cholesterol for its potential in treating retinal vascular permeability diseases, such as diabetic retinopathy, demonstrating the therapeutic possibilities of structurally related compounds (Maharjan et al., 2011).